3-Chloro-2-methylbenzenesulfonic acid

• IUPAC Name: 3-chloro-2-methylbenzenesulfonic acid
• InChI: InChI=1S/C7H7ClO3S/c1-5-6(8)3-2-4-7(5)12(9,10)11/h2-4H,1H3,(H,9,10,11)
• InChI Key: LDBGCBLAWJIGHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)O
• Molecular Formula: C7H7ClO3S
• Molecular Weight: 206.65 g/mol

Description

3-Chloro-2-methylbenzenesulfonic acid is a useful research compound. Its molecular formula is C7H7ClO3S and its molecular weight is 206.65 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Dye Intermediates : A dye intermediate, 3-N-ethyl-4-methylbenzenesulfonic acid, was synthesized using a gaseous sulfur trioxide sulfonation method. This process used N-ethyl-2-methylamiline as raw material in a falling film sulfonation reactor, indicating applications in dye production and textile industry (Shen Han-xi, 2011).

• Oxidation of Hydrocarbons : The compound is used in the selective oxidation of water-soluble organic compounds by aqueous solutions of chloroplatinum(II) and chloroplatinum(IV) salts. It's involved in the stepwise hydroxylation to alcohols and aldehydes, indicating its role in chemical synthesis and organic reactions (J. Labinger et al., 1993).

• Organocatalytic Synthesis of Pyrroles : It catalyzes a three-component reaction of 1,2-diones, aldehydes, and arylamines, facilitating an efficient approach to synthesize polysubstituted pyrroles. This shows its utility in pharmaceutical and organic chemistry (Yin Zheng et al., 2015).

• Catalysis in Synthesis Reactions : It's used as an efficient and heterogeneous catalyst for the synthesis of indoles via the one-pot Fischer reaction of phenyl hydrazines with ketones or aldehydes at room temperature (Yulin Hu et al., 2016).

• Measurement and Correlation for Solubility in Chemical Processes : Its solubility in aqueous sulfuric acid solutions was measured, playing a role in understanding and improving the separation processes in chemical industries (Haiming Li et al., 2015).

• Improvement of Nitration Process in Synthesis : The nitration process in its synthesis was optimized by adjusting various parameters like temperature and reaction time, which is crucial in industrial chemical production (Haiming Li et al., 2015).

• Proton Conductivity and Thermal Stability : It is used in the creation of membranes for proton-conducting fuel-cell applications, indicating its role in energy and materials science (K. A. Said et al., 2015).